1-propoxycyclobutane-1-carboxylic acid
Overview
Description
1-Propoxycyclobutane-1-carboxylic acid (PCB-1) is an organic compound that is widely used in scientific research and laboratory experiments. It is a cyclic carboxylic acid that is composed of a four-membered ring and a carboxylic acid group. PCB-1 has a wide range of applications in laboratory experiments, including synthesis, chromatography, and biochemistry. The compound is also used in pharmaceutical research and has been found to have several biochemical and physiological effects.
Scientific Research Applications
1-propoxycyclobutane-1-carboxylic acid is used in a variety of scientific research applications. It is used in chromatography to separate and identify compounds in a mixture. It is also used in synthesis reactions to create new compounds. In addition, 1-propoxycyclobutane-1-carboxylic acid is used in biochemistry research to study the mechanism of action of enzymes and other proteins.
Mechanism of Action
The mechanism of action of 1-propoxycyclobutane-1-carboxylic acid is not fully understood. It is believed that the compound binds to proteins in the cell and alters their structure and activity. This binding is thought to be reversible and can be blocked by other compounds. The binding of 1-propoxycyclobutane-1-carboxylic acid to proteins can have a variety of effects, including altering the activity of the protein, altering its structure, and altering the activity of other proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-propoxycyclobutane-1-carboxylic acid are not fully understood. However, it is believed that the compound can have a variety of effects on the body. It has been found to have anti-inflammatory, anti-bacterial, and anti-tumor properties. In addition, it has been found to have anti-oxidant and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The use of 1-propoxycyclobutane-1-carboxylic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound and is widely available. It is also easy to synthesize and can be used in a variety of experiments. However, there are some limitations to its use. The compound is highly reactive and can be easily destroyed by heat or light. In addition, it can be toxic if ingested in large amounts.
Future Directions
The potential future directions for 1-propoxycyclobutane-1-carboxylic acid are numerous. It could be used in the development of new drugs or therapies, as well as in the development of new materials. It could also be used in the development of new diagnostic tests or treatments for diseases. Additionally, it could be used in the development of new technologies, such as sensors or catalysts. Finally, it could be used in the development of new processes for the production of chemicals.
Synthesis Methods
1-propoxycyclobutane-1-carboxylic acid is synthesized through a reaction between cyclobutanol and formic acid. This reaction yields an intermediate compound called cyclobutanecarboxylic acid, which is then treated with potassium hydroxide to form the final product, 1-propoxycyclobutane-1-carboxylic acid. The reaction is carried out in aqueous solution and requires a catalyst, such as sodium hydroxide, to speed up the reaction. The reaction can be carried out at temperatures between 25 and 50 degrees Celsius.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-propoxycyclobutane-1-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutene", "Propyl alcohol", "Sodium hydroxide", "Sodium borohydride", "Chloroacetic acid", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclobutene is reacted with propyl alcohol in the presence of sodium hydroxide to form 1-propoxycyclobutanol.", "Step 2: 1-propoxycyclobutanol is reduced with sodium borohydride to form 1-propoxycyclobutane.", "Step 3: 1-propoxycyclobutane is reacted with chloroacetic acid in the presence of sulfuric acid to form 1-propoxycyclobutane-1-carboxylic acid.", "Step 4: The reaction mixture is neutralized with sodium bicarbonate and extracted with ethyl acetate.", "Step 5: The organic layer is separated and washed with water, then dried over anhydrous sodium sulfate.", "Step 6: The solvent is removed under reduced pressure to yield the desired product, 1-propoxycyclobutane-1-carboxylic acid." ] } | |
CAS RN |
1545636-28-9 |
Product Name |
1-propoxycyclobutane-1-carboxylic acid |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
